Cas no 1807939-67-8 ((1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride)

• Product Name: (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride
• CAS No: 1807939-67-8
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• CID: 5701530
• PubChem ID: 119030965
• Update Time: 2025-05-21

(1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)-3-methylbutan-1-amine dihydrochloride
• (1S)-3-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)butan-1-amine;dihydrochloride
• 1807939-67-8
• (1S)-3-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}butan-1-amine dihydrochloride
• EN300-206537
• (1S)-3-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}butan-1-aminedihydrochloride
• (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride

• Inchi： 1S/C11H16N4.ClH/c1-8(2)7-9(12)11-14-13-10-5-3-4-6-15(10)11;/h3-6,8-9H,7,12H2,1-2H3;1H/t9-;/m0./s1
• InChI Key： MTGSPZVTISTRAR-FVGYRXGTSA-N
• SMILES： [C@H](C1=NN=C2C=CC=CN12)(N)CC(C)C.Cl

Computed Properties

• Exact Mass: 276.0908520g/mol
• Monoisotopic Mass: 276.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride

Comprehensive Overview of (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride (CAS No. 1807939-67-8)

(1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride (CAS No. 1807939-67-8) is a specialized chiral amine compound with significant potential in pharmaceutical research and development. This molecule features a unique 1,2,4-triazolo[4,3-a]pyridine scaffold coupled with a branched alkylamine moiety, making it particularly interesting for medicinal chemistry applications. The (1S)-stereochemistry at the chiral center adds another layer of complexity and specificity to its biological interactions.

The growing interest in triazolopyridine derivatives stems from their diverse pharmacological profiles, particularly in neurological and psychiatric disorders. Researchers are actively investigating compounds like CAS 1807939-67-8 for their potential as modulators of various receptor systems. The dihydrochloride salt form enhances water solubility, which is crucial for bioavailability studies and formulation development in drug discovery pipelines.

From a synthetic chemistry perspective, (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine presents interesting challenges and opportunities. The construction of the triazolopyridine core requires careful optimization of reaction conditions to ensure good yields and purity. Many pharmaceutical companies are currently exploring efficient synthetic routes to this class of compounds, as evidenced by recent patent literature and scientific publications.

Analytical characterization of CAS 1807939-67-8 typically involves advanced techniques such as chiral HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is critical for biological evaluation, and current quality control standards require ≥98% purity for most research applications. Stability studies indicate that the dihydrochloride salt form maintains good chemical integrity under standard storage conditions.

The pharmacological potential of (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride is particularly relevant to current research trends in CNS disorders. Preliminary studies suggest possible activity at various neurotransmitter systems, though detailed mechanism-of-action studies are still ongoing. This aligns with the pharmaceutical industry's growing focus on precision medicine approaches for neurological conditions.

From a commercial perspective, CAS 1807939-67-8 is available in milligram to gram quantities from specialty chemical suppliers, primarily serving the pharmaceutical research sector. Pricing varies depending on purity grade and order quantity, with current market demand showing steady growth. The compound is typically supplied as a white to off-white crystalline powder with detailed certificates of analysis.

Regulatory considerations for (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride focus on standard laboratory safety protocols rather than controlled substance regulations. Proper handling includes standard personal protective equipment and standard laboratory ventilation, as with most research chemicals. The compound is not currently listed on any international controlled substance schedules.

Future research directions for CAS 1807939-67-8 may include structure-activity relationship studies to optimize pharmacological properties, formulation development for potential clinical applications, and detailed pharmacokinetic profiling. The unique structural features of this compound continue to attract interest from both academic and industrial research groups worldwide.

For researchers working with (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride, proper storage conditions (typically 2-8°C in a dry environment) and careful handling are recommended to maintain compound integrity. As with all research chemicals, appropriate documentation and inventory tracking should be maintained according to institutional guidelines.

The synthesis and application of triazolopyridine derivatives like CAS 1807939-67-8 represent an active area of pharmaceutical research. Recent scientific literature indicates growing interest in these scaffolds for their potential in addressing unmet medical needs, particularly in the CNS therapeutic area. Continued investigation of this compound class may yield important contributions to medicinal chemistry and drug development.

In summary, (1S)-3-Methyl-1-{1,2,4triazolo4,3-apyridin-3-yl}butan-1-amine Dihydrochloride (CAS No. 1807939-67-8) is a chemically interesting and pharmacologically relevant compound that merits further investigation. Its unique structural features and potential biological activities make it a valuable tool for research in medicinal chemistry and drug discovery programs.